3-Amino-4-(methylthio)phenol

• Molecular Formula: C7H9NOS
• Molecular Weight: 155.22 g/mol
• IUPAC Name: 3-amino-4-methylsulfanylphenol
• InChI: InChI=1S/C7H9NOS/c1-10-7-3-2-5(9)4-6(7)8/h2-4,9H,8H2,1H3
• InChI Key: QBHRPDNGQABYFE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)O)N

Description

3-Amino-4-(methylthio)phenol is a substituted phenol derivative featuring an amino (-NH₂) group at the third position and a methylthio (-SCH₃) group at the fourth position on the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-amino-4-(methylsulfanyl)phenol can be achieved through various methods. One common approach involves the nucleophilic aromatic substitution of a suitable precursor. For instance, starting from 4-nitrophenol, the nitro group can be reduced to an amino group using a reducing agent such as hydrogen gas in the presence of a palladium catalyst. Subsequently, the hydroxyl group can be protected, and the methylsulfanyl group can be introduced via a substitution reaction .

Industrial Production Methods

In an industrial setting, the production of 3-amino-4-(methylsulfanyl)phenol may involve large-scale chemical processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

3-Amino-4-(methylsulfanyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and reaction conditions.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions to form ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Corresponding amines.

Substitution: Ethers and esters.

Scientific Research Applications

3-Amino-4-(methylsulfanyl)phenol has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-amino-4-(methylsulfanyl)phenol involves its interaction with specific molecular targets and pathways. The amino and hydroxyl groups can form hydrogen bonds with biological molecules, while the methylsulfanyl group can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-Amino-4-(methylthio)phenol with structurally related compounds, highlighting differences in substituents, molecular properties, and known applications:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Known/Potential Applications
3-Amino-4-(methylthio)phenol	C₇H₉NOS (inferred)	~155.21 (calc.)	-NH₂ (C3), -SCH₃ (C4)	Pharmaceuticals, agrochemicals*
2-(Methylthio)phenol	C₇H₈OS	140.20	-SCH₃ (C2)	Pollinator attractants in plants
3-Amino-2-methylphenol	C₇H₉NO	123.15	-NH₂ (C3), -CH₃ (C2)	Chemical intermediate
Methiocarb (Mercaptodimethur)	C₁₁H₁₅NO₂S	225.30	-O(CO)NCH₃, -SCH₃, -CH₃ groups	Pesticide, molluscicide
3-[(4-Methylphenyl)amino]phenol	C₁₃H₁₃NO	199.25	-NH(C₆H₄CH₃) (C3)	Pharmaceutical impurity analysis

Notes:

• 2-(Methylthio)phenol: Lacks the amino group, reducing solubility in polar solvents. Found in Caladenia flowers to deceive male wasp pollinators .
• Methiocarb: A carbamate derivative with broad pesticidal activity due to its acetylcholinesterase inhibition. The absence of a carbamate group in 3-Amino-4-(methylthio)phenol may reduce neurotoxicity .

Environmental and Industrial Relevance

• However, synthetic derivatives like Methiocarb exhibit higher environmental persistence and toxicity .
• Industrial Use: Substituted phenols are precursors in dyes, resins, and pharmaceuticals. The amino and thioether groups in 3-Amino-4-(methylthio)phenol may make it suitable for specialty polymer synthesis or metal chelation.